Cas no 899746-47-5 (4-chloro-N-4-(dimethylamino)phenyl-3-methyl-1-phenyl-1H-pyrazolo3,4-bpyridine-5-carboxamide)

• Product Name: 4-chloro-N-4-(dimethylamino)phenyl-3-methyl-1-phenyl-1H-pyrazolo3,4-bpyridine-5-carboxamide
• CAS No: 899746-47-5
• MF: C₂₂H₂₀ClN₅O
• MW: 405.880103111267
• CID: 5487741
• Update Time: 2025-08-04

4-chloro-N-4-(dimethylamino)phenyl-3-methyl-1-phenyl-1H-pyrazolo3,4-bpyridine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-[4-(dimethylamino)phenyl]-3-methyl-1-phenylpyrazolo[3,4-b]pyridine-5-carboxamide
• 4-chloro-N-4-(dimethylamino)phenyl-3-methyl-1-phenyl-1H-pyrazolo3,4-bpyridine-5-carboxamide

• Inchi： 1S/C22H20ClN5O/c1-14-19-20(23)18(22(29)25-15-9-11-16(12-10-15)27(2)3)13-24-21(19)28(26-14)17-7-5-4-6-8-17/h4-13H,1-3H3,(H,25,29)
• InChI Key： NXYMHJCSGJRZON-UHFFFAOYSA-N
• SMILES： C12N(C3=CC=CC=C3)N=C(C)C1=C(Cl)C(C(NC1=CC=C(N(C)C)C=C1)=O)=CN=2

Additional information on 4-chloro-N-4-(dimethylamino)phenyl-3-methyl-1-phenyl-1H-pyrazolo3,4-bpyridine-5-carboxamide

4-chloro-N-4-(dimethylamino)phenyl-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-5-carboxamide (CAS 899746-47-5): A Comprehensive Overview

4-chloro-N-4-(dimethylamino)phenyl-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-5-carboxamide (CAS 899746-47-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research. This pyrazolo[3,4-b]pyridine derivative exhibits unique structural features, making it a valuable intermediate for drug discovery and development. With the increasing demand for novel therapeutic agents, researchers are exploring the potential of this compound in targeting various biological pathways.

The molecular structure of 4-chloro-N-4-(dimethylamino)phenyl-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-5-carboxamide incorporates a chloro substituent at the 4-position and a dimethylamino group on the phenyl ring, which enhances its reactivity and solubility. These modifications are crucial for its application in medicinal chemistry, particularly in the design of kinase inhibitors and other small-molecule therapeutics. The compound's CAS 899746-47-5 identifier ensures precise identification in scientific literature and commercial catalogs.

Recent studies highlight the role of pyrazolo[3,4-b]pyridine derivatives in addressing unmet medical needs, such as cancer and inflammatory diseases. The 4-chloro-N-4-(dimethylamino)phenyl variant, in particular, has shown promise in preclinical assays due to its ability to modulate key enzymatic activities. Researchers are also investigating its potential as a fluorescent probe, leveraging its unique photophysical properties for bioimaging applications.

From a synthetic perspective, 4-chloro-N-4-(dimethylamino)phenyl-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-5-carboxamide is typically prepared through multi-step organic reactions, including condensation and cyclization processes. The chloro and dimethylamino groups are strategically introduced to optimize the compound's electronic and steric properties. These synthetic routes are continually refined to improve yield and purity, meeting the stringent requirements of pharmaceutical-grade materials.

The commercial availability of CAS 899746-47-5 has expanded its use in high-throughput screening and combinatorial chemistry. Companies specializing in fine chemicals and custom synthesis often list this compound as a building block for drug candidates. Its pyrazolo[3,4-b]pyridine core is particularly valued for its versatility in generating diverse molecular libraries, accelerating the discovery of new bioactive molecules.

In the context of intellectual property, several patents cite 4-chloro-N-4-(dimethylamino)phenyl-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-5-carboxamide as a key intermediate in the development of kinase inhibitors. These patents underscore the compound's relevance in modern drug discovery, particularly for targeting protein kinases involved in cell signaling pathways. The dimethylamino moiety, in particular, is noted for its ability to enhance binding affinity and selectivity.

Environmental and safety considerations for CAS 899746-47-5 are well-documented, with handling protocols emphasizing proper ventilation and personal protective equipment. While the compound is not classified as hazardous under standard regulations, its use in laboratory settings requires adherence to good laboratory practices (GLP). Researchers are advised to consult material safety data sheets (MSDS) for detailed guidance on storage and disposal.

The future outlook for 4-chloro-N-4-(dimethylamino)phenyl-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-5-carboxamide is promising, with ongoing research exploring its applications beyond traditional medicinal chemistry. Innovations in drug delivery systems and nanotechnology may further leverage its structural features for targeted therapies. As the demand for personalized medicine grows, this compound's role in developing next-generation therapeutics is expected to expand significantly.

For researchers and procurement specialists, sourcing high-quality CAS 899746-47-5 is critical. Reputable suppliers provide analytical certificates and batch-specific data to ensure consistency and reliability. The compound's pyrazolo[3,4-b]pyridine scaffold continues to inspire new synthetic methodologies, reinforcing its importance in contemporary organic chemistry.